1-(2H-tetrazol-5-ylmethyl)benzotriazole

• IUPAC Name: 1-(2H-tetrazol-5-ylmethyl)benzotriazole
• InChI: InChI=1S/C8H7N7/c1-2-4-7-6(3-1)9-14-15(7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key: OZDQNOGLTIKQLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=NNN=N3
• Molecular Formula: C8H7N7
• Molecular Weight: 201.19 g/mol

Description

Synthesis Analysis

The synthesis of benzotriazole derivatives involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. A series of C–N linked bistetrazolate nitramino compounds, i.e., 1-(2H-tetrazol-5-yl)-5-nitraminotetrazole (2) and its energetic salts (3–8), were successfully prepared from readily available 5-aminotetrazole.

Molecular Structure Analysis

The molecular structure of 1-(2H-tetrazol-5-ylmethyl)benzotriazole is derived from the structure of benzotriazole, which is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Chemical Reactions Analysis

Benzotriazole (BTA) is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Future Directions

A series of C–N linked bistetrazolate nitramino compounds, i.e., 1-(2H-tetrazol-5-yl)-5-nitraminotetrazole (2) and its energetic salts (3–8), were successfully prepared from readily available 5-aminotetrazole. These compounds have high nitrogen contents and high heats of formation, which have endowed these energetic compounds with prominent detonation performance. This suggests a promising strategy towards the development of C–N linked bistetrazolate energetic materials.